Cas no 2679943-55-4 (rac-benzyl N-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropylcarbamate)

• Product Name: rac-benzyl N-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropylcarbamate
• CAS No: 2679943-55-4
• MF: C₁₅H₁₄BrNO₂S
• MW: 352.246161937714
• CID: 5619152
• PubChem ID: 165943331
• Update Time: 2025-10-24

rac-benzyl N-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl N-[(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropyl]carbamate
• EN300-28298764
• 2679943-55-4
• rac-benzyl N-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropylcarbamate

• Inchi： 1S/C15H14BrNO2S/c16-14-7-6-13(20-14)11-8-12(11)17-15(18)19-9-10-4-2-1-3-5-10/h1-7,11-12H,8-9H2,(H,17,18)/t11-,12-/m1/s1
• InChI Key： VTHHFBPNCBUQHI-VXGBXAGGSA-N
• SMILES： BrC1=CC=C([C@@H]2C[C@H]2NC(=O)OCC2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 350.99286g/mol
• Monoisotopic Mass: 350.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.6Ų

Additional information on rac-benzyl N-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropylcarbamate

Recent Advances in the Study of rac-Benzyl N-(1R,2R)-2-(5-Bromothiophen-2-yl)cyclopropylcarbamate (CAS: 2679943-55-4)

The compound rac-benzyl N-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropylcarbamate (CAS: 2679943-55-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of rac-benzyl N-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropylcarbamate, which contribute to its biological activity. The presence of the bromothiophene moiety and the cyclopropylcarbamate group has been shown to enhance its binding affinity to specific molecular targets, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further preclinical studies.

In vitro and in vivo studies have demonstrated that rac-benzyl N-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropylcarbamate exhibits potent activity against a range of biological targets, including enzymes and receptors implicated in various diseases. For instance, preliminary data suggest that this compound may modulate key signaling pathways involved in inflammation and cancer progression. These findings underscore its potential as a lead compound for the development of novel therapeutics.

Furthermore, recent pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of rac-benzyl N-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropylcarbamate. These studies have revealed favorable drug-like characteristics, such as good oral bioavailability and metabolic stability, which are critical for its advancement into clinical trials. However, further optimization may be required to address potential challenges related to toxicity and off-target effects.

In conclusion, the compound rac-benzyl N-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropylcarbamate (CAS: 2679943-55-4) represents a promising avenue for future research in chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a compelling candidate for further investigation. Continued efforts to elucidate its mechanisms of action and optimize its therapeutic profile will be essential for translating these findings into clinical applications.